Cas no 18034-03-2 (2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine)

2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine structure
18034-03-2 structure
Product Name:2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine
CAS No:18034-03-2
MF:C20H15NO4
MW:333.337405443192
CID:906839
PubChem ID:296524
Update Time:2025-04-19

2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine
    • 2,3-Dimethoxy-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridin
    • 2,3-dimethoxy[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
    • 2,3-dimethoxy-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
    • 8,9-dimethoxy-2,3-methylenedioxybenzo[c]phenanthridine
    • CHEMBL521226
    • nornitidine
    • NSC166719
    • SCHEMBL11742867
    • NSC-166719
    • 18034-03-2
    • DTXSID60304657
    • N-Nornitidine
    • N-Demethylnitidine
    • Inchi: 1S/C20H15NO4/c1-22-16-6-12-9-21-20-13(14(12)7-17(16)23-2)4-3-11-5-18-19(8-15(11)20)25-10-24-18/h3-9H,10H2,1-2H3
    • InChI Key: LMLYRQCAWCJVML-UHFFFAOYSA-N
    • SMILES: O1COC2=CC3=CC=C4C5C=C(C(=CC=5C=NC4=C3C=C12)OC)OC

Computed Properties

  • Exact Mass: 333.10015
  • Monoisotopic Mass: 333.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.81
  • LogP: 4.28710
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